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Compound of Interest

Compound Name: AGN-201904Z

Cat. No.: B1665649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel pro-proton pump inhibitor (pro-PPI)

AGN-201904Z against other compounds in its class. The information presented is supported by

experimental data to aid in research and development decisions.

Introduction to AGN-201904Z
AGN-201904Z is a new-generation, slowly-absorbed, acid-stable pro-drug of omeprazole.[1] It

is designed for a prolonged residence time in the systemic circulation, where it is rapidly

converted to its active form, omeprazole.[1] This mechanism of action aims to provide a more

sustained and prolonged suppression of gastric acid compared to conventional proton pump

inhibitors (PPIs).

Mechanism of Action: The Proton Pump Pathway
Proton pump inhibitors, including AGN-201904Z, exert their effect by irreversibly blocking the

H+/K+ ATPase enzyme system, also known as the proton pump, in gastric parietal cells. This is

the final step in gastric acid secretion. The following diagram illustrates this signaling pathway.
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Start

Patient Preparation
- Fasting

- Medication washout

End

Insertion of pH Catheter
- Nasal or oral route

24-Hour Data Recording
- Patient maintains diary of symptoms, meals, and sleep

Catheter Removal

Data Analysis
- % time pH > 4

- Symptom correlation

 

Start

Patient Screening
- Endoscopy to confirm erosive esophagitis

End

Randomization
- Assignment to treatment or control group

Treatment Period
- Typically 8 weeks

Follow-up Endoscopy
- Assess healing of esophageal erosions

Efficacy Analysis
- Compare healing rates between groups
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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